3-Chloro-1-cyclopropyl-7-methyl-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carbonitrile

• Molecular Formula: C13H14ClN3
• Molecular Weight: 247.72 g/mol
• IUPAC Name: 3-chloro-1-cyclopropyl-7-methyl-6,8-dihydro-5H-2,7-naphthyridine-4-carbonitrile
• InChI: InChI=1S/C13H14ClN3/c1-17-5-4-9-10(6-15)13(14)16-12(8-2-3-8)11(9)7-17/h8H,2-5,7H2,1H3
• InChI Key: ATRVUWHBZSSBGP-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1)C(=NC(=C2C#N)Cl)C3CC3

Description

3-Chloro-1-cyclopropyl-7-methyl-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carbonitrile (CAS 1707568-81-7) is a chemical compound with the molecular formula C13H14ClN3 and a molecular weight of 247.72 g/mol . It belongs to the naphthyridine class of N-heterocyclic compounds, which are fused systems of two pyridine rings known for a wide spectrum of pharmacological activities . This specific tetrahydro-2,7-naphthyridine derivative serves as a valuable synthetic building block for researchers in medicinal chemistry. The naphthyridine scaffold is a privileged structure in drug discovery, with derivatives exhibiting potent biological activities, particularly in anti-infective and anticancer applications . For instance, various 1,8-naphthyridine analogs have been developed as antibacterial agents that inhibit bacterial DNA gyrase and topoisomerase IV , while other naphthyridine-dione derivatives have been explored as potent and selective inhibitors of kinases like MEK for cancer therapy . The presence of both chloro and cyano functional groups on its structure provides reactive handles for further synthetic modification, allowing for the creation of diverse compound libraries for biological screening and structure-activity relationship (SAR) studies. This product is intended for research purposes as a chemical intermediate or building block and is strictly For Research Use Only. It is not intended for diagnostic or therapeutic applications in humans or animals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-1-cyclopropyl-7-methyl-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carbonitrile typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. For instance, starting from a suitable cyclopropyl ketone, the compound can be synthesized through a series of reactions involving halogenation, nitrile formation, and cyclization.

Industrial Production Methods

In an industrial setting, the production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of catalysts, temperature control, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Nucleophilic Substitution at the 3-Chloro Position

The 3-chloro group acts as a leaving group , enabling substitution with nucleophiles such as:

• Amines : Primary/secondary cyclic amines (e.g., pyrrolidine, azepane) replace Cl to form amino derivatives .

• Thiols : Reaction with 2-mercaptoethanol introduces thioether moieties .

Example reaction :

$$\text{3-Chloro-naphthyridine} + \text{Pyrrolidine} \rightarrow \text{1-Amino-3-chloro-naphthyridine} \quad \text{(Scheme 1)}[3]$$

Smiles Rearrangement

Substituted derivatives undergo Smiles rearrangements under basic conditions (e.g., NaOH/EtOH), leading to:

• Ring expansion or isomerization of the naphthyridine core.

• Formation of 1-amino-3-oxo-2,7-naphthyridines when amines are present at C-1 .

Critical reaction conditions :

• Primary amines with boiling points >145°C (e.g., 2-aminoethanol) .

• Ethanol reflux for 2–3 hours .

Reaction Pathways and Mechanistic Insights

Reaction Type	Reagents/Conditions	Product Class	Key Features
Nucleophilic Substitution	Pyrrolidine, azepane (EtOH)	1-Amino-3-chloro derivatives	Cyclic amine at C-1
Smiles Rearrangement	NaOH/EtOH, reflux	1-Amino-3-oxo derivatives	Ring expansion, ketone formation
Thioether Formation	2-Mercaptoethanol, EtOH	Thioether derivatives	S-containing substituents

Mechanistic observations :

• The cyclic amine at C-1 stabilizes transition states during rearrangement .

• The nitrile group at C-4 remains intact during substitutions and rearrangements .

Analytical and Physical Data

Property	Value/Status
Molecular Formula	Not explicitly provided in sources
Molecular Weight	247.72 g/mol
Melting/Boiling Points	Not specified in literature
Density	Not documented

Research Findings and Challenges

• Reactivity patterns : The 3-chloro group shows high susceptibility to nucleophilic attack , enabling diverse functionalization .

• Synthetic limitations : Physical property data (melting/boiling points) remain scarce, complicating process optimization.

• Toxicity considerations : While not explicitly studied, chlorinated heterocycles may pose environmental risks.

This compound exemplifies the versatility of naphthyridine scaffolds in drug discovery, with further research needed to fully exploit its reactivity profile.

Scientific Research Applications

3-Chloro-1-cyclopropyl-7-methyl-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carbonitrile has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which 3-Chloro-1-cyclopropyl-7-methyl-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carbonitrile exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Structural Analogues and Substituent Variations

Key structural analogs and their differentiating features:

Compound Name	Position 1	Position 3	Position 7	Position 4	Evidence ID
Target Compound	Cyclopropyl	Chloro	Methyl	Carbonitrile	-
3-Chloro-7-isopropyl-1-piperidin-1-yl-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carbonitrile (2b)	Piperidin-1-yl	Chloro	Isopropyl	Carbonitrile
3-(Benzylamino)-7-isopropyl-1-pyrrolidin-1-yl-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carbonitrile (11a)	Pyrrolidin-1-yl	Benzylamino	Isopropyl	Carbonitrile
7-Methyl-1-morpholino-3-sulfanylidene-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carbonitrile (IV)	Morpholino	Sulfanylidene	Methyl	Carbonitrile
7-Cyclohexyl-3H-pyrazolo[3,4-c]-2,7-naphthyridine-1,5-diamine	Chloro (precursor)	Hydrazinyl	Cyclohexyl	Carbonitrile (precursor)

Key Observations:

• Position 1: Cyclopropyl in the target compound is distinct from piperidinyl, pyrrolidinyl, or morpholino groups in analogs. Cyclopropyl’s strained ring may confer unique steric and electronic effects, influencing receptor binding or metabolic stability.
• Position 3: The chloro group in the target contrasts with benzylamino (11a) or sulfanylidene (IV). Chloro’s electronegativity may enhance electrophilic reactivity, whereas amino/sulfanyl groups could participate in hydrogen bonding or redox reactions.
• Position 7: Methyl in the target vs. isopropyl or cyclohexyl in analogs.

Key Observations:

• High yields (>90%) are achieved for chloro-substituted analogs like 2b using reflux conditions .
• Amine condensations (e.g., 11a) show moderate yields (72–78%), likely due to steric challenges with bulkier amines .

Spectral and Physicochemical Properties

• IR Spectroscopy: Carbonitrile (C≡N) stretches appear consistently at 2186–2215 cm⁻¹ across analogs . NH/OH stretches (e.g., 3348–3481 cm⁻¹ in 11a) are observed in amino/hydroxy-substituted derivatives .
• Melting Points: Chloro-substituted 2b has a lower melting point (125–126°C) compared to benzylamino-substituted 11a (168–170°C), suggesting stronger intermolecular forces in the latter due to hydrogen bonding .

Q & A

Q. What are the optimized synthetic routes for 3-Chloro-1-cyclopropyl-7-methyl-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carbonitrile, and how do reaction conditions impact yield?

Q. How is the compound characterized structurally, and what spectroscopic markers are critical?

Methodological Answer:

• 1H/13C NMR :

• The cyclopropyl group shows distinct proton signals at δ 0.8–1.2 ppm (multiplet) and a quaternary carbon at δ 10–15 ppm.
• The chloro substituent deshields adjacent protons, causing splitting patterns (e.g., doublet of doublets) .
• The cyano group (C≡N) appears as a sharp singlet at δ 110–120 ppm in 13C NMR .
  • Mass Spectrometry (MS) : The molecular ion peak [M+H]⁺ should match the exact mass (C₁₃H₁₃ClN₄: calc. 276.08). High-resolution MS (HRMS) confirms isotopic patterns for Cl .
  • X-ray Crystallography : SHELX refinement resolves stereochemistry and confirms the tetrahydro-naphthyridine conformation .

Advanced Research Questions

Q. How can regioselectivity challenges during cyclopropane introduction be addressed?

Methodological Answer: Regioselectivity is influenced by:

• Steric Effects : Bulky directing groups (e.g., trityl in intermediates) block undesired substitution sites .
• Catalyst Design : Palladium catalysts with electron-rich ligands (e.g., XPhos) favor coupling at less-hindered positions .
• Temperature Control : Lower temperatures (e.g., 0–25°C) minimize kinetic by-products . Case Study : In a related naphthyridine synthesis, regioselective cyclopropane incorporation was achieved using a trityl-protected intermediate, yielding >90% selectivity .

Q. What computational strategies predict the compound’s reactivity in biological systems?

Methodological Answer:

• Density Functional Theory (DFT) : Calculates HOMO-LUMO gaps to predict electrophilic/nucleophilic sites. For example, the cyano group’s electron-withdrawing effect lowers LUMO energy, enhancing reactivity with thiols in enzymes .
• Molecular Docking : Simulates binding to targets like kinase domains (e.g., c-Met). The chloro and cyclopropyl groups show hydrophobic interactions in docking models .
• MD Simulations : Assess stability in aqueous vs. lipid environments, critical for drug bioavailability .

Q. How are contradictions in spectroscopic data resolved (e.g., unexpected splitting or missing peaks)?

Methodological Answer:

• Dynamic Effects : Variable-temperature NMR (VT-NMR) detects tautomerism or rotameric forms. For example, NH protons in the tetrahydro ring may exchange slowly, causing peak broadening .
• Impurity Analysis : HPLC-MS identifies by-products (e.g., dechlorinated derivatives). Gradient elution (ACN/water + 0.1% TFA) resolves co-eluting species .
• X-ray Validation : Single-crystal diffraction definitively assigns connectivity, resolving ambiguities from overlapping NMR signals .

Application-Oriented Questions

Q. What biological targets are relevant for this compound, and how is activity validated?

Methodological Answer:

• Target Identification : The naphthyridine scaffold is associated with kinase inhibition (e.g., c-Met, EGFR). Screening via ATPase assays measures IC₅₀ values .
• In Vitro Validation :

• Cell Viability Assays : Use MTT or CellTiter-Glo in cancer lines (e.g., MCF-7, A549). EC₅₀ values correlate with structural features (e.g., chloro substituent enhances potency) .
• Enzyme Inhibition : Fluorescence polarization assays quantify binding to recombinant kinases .